Diethyl 2-benzoylmalonate
Overview
Description
Diethyl 2-benzoylmalonate is a chemical compound with the molecular formula C14H16O5 . It is used in proteomics research .
Molecular Structure Analysis
The molecular weight of Diethyl 2-benzoylmalonate is 264.28 g/mol . It has 5 hydrogen bond acceptors, 0 hydrogen bond donors, and 8 freely rotating bonds .Physical And Chemical Properties Analysis
Diethyl 2-benzoylmalonate has a density of 1.2±0.1 g/cm3, a boiling point of 331.0±22.0 °C at 760 mmHg, and a flash point of 142.3±22.4 °C . It has an ACD/LogP of 2.46 and an ACD/LogD (pH 5.5) of 2.21 . The compound is solid or semi-solid or lump or liquid at room temperature .Scientific Research Applications
Pharmaceutical Research
Diethyl 2-benzoylmalonate is used in pharmaceutical research due to its potential in the synthesis of various drugs . It can be used as a starting material in the synthesis of complex molecules that have potential therapeutic applications.
Chemical Synthesis
In the field of chemical synthesis, Diethyl 2-benzoylmalonate is used as a reagent in various reactions . It can be used in condensation reactions, and its benzoylmalonate moiety can act as a building block in the synthesis of larger organic compounds .
Biochemistry
Diethyl 2-benzoylmalonate has been identified as a specialty product for proteomics research . Proteomics is the large-scale study of proteins, and this compound could be used in the study of protein structure and function.
Material Science
While there isn’t much information available on the use of Diethyl 2-benzoylmalonate in material science, its properties suggest potential applications. For instance, its molecular structure could make it useful in the development of organic semiconductors or other materials .
Analytical Chemistry
In analytical chemistry, Diethyl 2-benzoylmalonate could be used as a standard or reagent in various analytical techniques . Its well-defined structure and properties make it suitable for such applications.
Chromatography
Diethyl 2-benzoylmalonate could potentially be used in chromatography, a method used to separate mixtures. While specific applications in this field are not well-documented, the compound’s properties suggest it could be used in the development of novel chromatographic methods .
Safety and Hazards
Diethyl 2-benzoylmalonate is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Diethyl 2-benzoylmalonate is a chemical compound with the molecular formula C14H16O5 The primary targets of this compound are not explicitly mentioned in the available literature
Mode of Action
It is known to be used in organic synthesis . It is involved in the formation of ethoxymagnesiummalonic ester, which is then used in the preparation of mixed benzoic-carbonic anhydride . The compound’s interaction with its targets and the resulting changes are subject to further investigation.
Biochemical Pathways
It is known to be used in the synthesis of macrocyclic ligands
Result of Action
It is known to be used in the synthesis of other compounds
Action Environment
It is known that the compound should be stored in a sealed container at room temperature , suggesting that exposure to air and moisture may affect its stability.
properties
IUPAC Name |
diethyl 2-benzoylpropanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O5/c1-3-18-13(16)11(14(17)19-4-2)12(15)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RIQBATDJIKIMBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(=O)C1=CC=CC=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50341016 |
Source
|
| Record name | Diethyl benzoylpropanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50341016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 2-benzoylmalonate | |
CAS RN |
1087-97-4 |
Source
|
| Record name | Diethyl benzoylpropanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50341016 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
